Cas no 16392-60-2 (3a,5a-Tetrahydronorethisterone)

3a,5a-Tetrahydronorethisterone is a synthetic steroid derivative with structural similarities to norethisterone, a well-known progestin. This compound is of interest in pharmaceutical research due to its potential hormonal activity and metabolic stability. Its reduced tetrahydronaphthyl structure may enhance binding affinity to progesterone receptors while minimizing unwanted androgenic effects. The 3a,5a-configuration contributes to its stereochemical specificity, which can influence pharmacokinetic properties such as bioavailability and half-life. This makes it a candidate for further investigation in hormone therapy and contraceptive applications. Its precise mechanism of action and comparative efficacy remain subjects of ongoing study, particularly in relation to its parent compound.
3a,5a-Tetrahydronorethisterone structure
16392-60-2 structure
Product Name:3a,5a-Tetrahydronorethisterone
CAS No:16392-60-2
MF:C20H30O2
MW:302.451006412506
CID:1061705
PubChem ID:14260695
Update Time:2025-10-29

3a,5a-Tetrahydronorethisterone Chemical and Physical Properties

Names and Identifiers

    • 3α,5α-Tetrahydronorethisterone
    • (3R,5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
    • 3α,5α-Tetrahydronore
    • Tetrahydronorethisterone
    • 17α-Ethynyl-5α-oestrane-3α,17β-diol
    • 17α-Ethynyl-5α-estrane-3α,17β-diol-d5
    • 19-Nor-5α,17α-pregn-20-yne-3α,17-diol
    • 17α-Ethynyl-5α-oestrane-3α,17β-diol-d5
    • 19-Nor-5α,17α-pregn-20-yne-3α,17-diol-d5
    • (3α,5α,17α)-19-Norpregn-20-yne-3,17-diol
    • UNII-7YHT3131XK
    • CHEMBL3273988
    • 17alpha-Ethynyl-5alpha-estrane-3alpha,17beta-diol
    • 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHISTERONE
    • (3alpha,5alpha,17alpha)-19-Norpregn-20-yne-3,17-diol
    • 19-Norpregn-20-yne-3,17-diol, (3alpha,5alpha,17beta)-
    • 19-Nor-5alpha,17alpha-pregn-20-yne-3alpha,17-diol
    • 17alpha-Ethynyl-5alpha-oestrane-3alpha,17beta-diol
    • 19-NORPREGN-20-YNE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.BETA.)-
    • 19-NOR-5.ALPHA.,17.ALPHA.-PREGN-20-YNE-3.ALPHA.,17-DIOL
    • 3alpha,5alpha-Tetrahydronorethindrone
    • 3a,5a-Tetrahydronorethisterone
    • 7YHT3131XK
    • 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHINDRONE
    • Q27269027
    • DTXSID30558120
    • 17.ALPHA.-ETHYNYL-5.ALPHA.-OESTRANE-3.ALPHA.,17.BETA.-DIOL
    • 3alpha,5alpha-Tetrahydronorethisterone
    • 16392-60-2
    • (3?,5?,17?)-19-Norpregn-20-yne-3,17-diol; 19-Nor-5?,17?-pregn-20-yne-3?,17-diol; 17?-Ethynyl-5?-estrane-3?,17?-diol; 17?-Ethynyl-5?-oestrane-3?,17?-diol;
    • 17.alpha.-Ethynyl-5.alpha.-estrane-3.alpha.,17.beta.-diol
    • 5alpha-Estran-17alpha-ethinyl-3alpha,17beta-diol; 19-Norpregn-20-yne-3,17-diol, (3a,5a,17a)-; 19-Nor-5a,17a-pregn-20-yne-3a,17-diol (8CI); 17a-Ethynyl-5a-estrane-3a,17ss-diol; 17a-Ethynyl-5a-oestrane-3a,17ss-diol; 3a,5a-Tetrahydronorethisterone
    • Inchi: 1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13-18,21-22H,4-12H2,2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
    • InChI Key: DPDZKJQFRFZZCW-GAXNORQESA-N
    • SMILES: O[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CC[C@H](C[C@@H]3CC[C@@H]21)O

Computed Properties

  • Exact Mass: 302.224580195g/mol
  • Monoisotopic Mass: 302.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.5Ų

3a,5a-Tetrahydronorethisterone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T294135-2.5mg
3a,5a-Tetrahydronorethisterone
16392-60-2
2.5mg
$ 184.00 2023-09-06
TRC
T294135-25mg
3a,5a-Tetrahydronorethisterone
16392-60-2
25mg
$ 1431.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-475109-2.5mg
3α,5α-Tetrahydronorethisterone,
16392-60-2
2.5mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-475109-2.5 mg
3α,5α-Tetrahydronorethisterone,
16392-60-2
2.5 mg
¥2,858.00 2023-07-11
A2B Chem LLC
AE83587-2.5mg
3α,5α-Tetrahydronorethisterone
16392-60-2
2.5mg
$300.00 2024-04-20
A2B Chem LLC
AE83587-25mg
3α,5α-Tetrahydronorethisterone
16392-60-2
25mg
$1491.00 2024-04-20
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司